Cas no 2248354-43-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butyl-2-methylphenoxy)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butyl-2-methylphenoxy)propanoate
• CAS No: 2248354-43-8
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 6471621
• PubChem ID: 165733178
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butyl-2-methylphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248354-43-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butyl-2-methylphenoxy)propanoate
• EN300-6522695

• Inchi： 1S/C22H23NO5/c1-13-12-15(22(3,4)5)10-11-18(13)27-14(2)21(26)28-23-19(24)16-8-6-7-9-17(16)20(23)25/h6-12,14H,1-5H3
• InChI Key： BNMMTTZIWYVOJR-UHFFFAOYSA-N
• SMILES： O(C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC(=CC=1C)C(C)(C)C

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butyl-2-methylphenoxy)propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butyl-2-methylphenoxy)propanoate (CAS No: 2248354-43-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butyl-2-methylphenoxy)propanoate, identified by the CAS registry number 2248354-43-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives, which have garnered considerable attention in recent years due to their unique structural properties and bioactivity profiles.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery, particularly in the development of small molecule inhibitors for various therapeutic targets. The isoindole moiety in this compound contributes to its stability and ability to form hydrogen bonds, which are critical for interactions with biological molecules. The presence of the tert-butyl and methyl substituents on the phenoxy group further enhances the compound's lipophilicity, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that includes the formation of the isoindole core followed by esterification with a substituted phenoxypropanoic acid derivative. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of biological activity, this compound has shown potential as an antimicrobial agent. Studies conducted in vitro have demonstrated its ability to inhibit the growth of various bacterial strains, including those resistant to conventional antibiotics. This property is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways.

Beyond its antimicrobial properties, this compound has also been investigated for its role in cancer therapy. Preclinical studies suggest that it may act as a chemosensitizer, enhancing the efficacy of conventional chemotherapy drugs by modulating drug resistance mechanisms in cancer cells.

The structural uniqueness of this compound also makes it a valuable tool in chemical research. Its isoindole core serves as a versatile scaffold for further functionalization, enabling researchers to explore a wide range of chemical modifications and substitutions. This flexibility has led to its use in the development of novel materials with applications in optoelectronics and advanced coatings.

In conclusion, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butyl-2-methylphenoxy)propanoate (CAS No: 2248354